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Compound Focus: Cct196969

CAS No.: 1163719-56-9

Cat. No.: S548105

Mechanism of Action: The HDAC5/RXRAJ/ASNS AXxis

Recent research has uncovered that CCT196969, previously known as a pan-RAF and SRC-family kinase
(SFK) inhibitor, inhibits TNBC growth by targeting a previously unrecognized pathway [1] [2].

The core mechanism can be summarized as follows:

¢ Primary Target: CCT196969 directly binds to and inhibits Histone Deacetylase 5 (HDACS5), rather
than its classic targets BRAF, RAF1, or SRC, in TNBC cells [1].

e Transcription Factor Regulation: Inhibition of HDACS disrupts its interaction with the Retinoid X
Receptor Alpha (RXRA). This leads to increased acetylation (at sites K410 and K412) and decreased
ubiquitination of RXRA, which stabilizes the protein and increases its levels [1] [2].

e Gene Expression Suppression: The stabilized RXRA protein then acts as a transcription
suppressor for the Asparagine Synthetase (ASNS) gene. It binds to the -1114/-1104 region of the
ASNS promoter to repress its expression [1] [2].

e Metabolic Impact: The downregulation of ASNS reduces the synthesis of the amino acid asparagine,
which in turn inhibits the downstream mTORC1 signaling pathway, a critical driver of cell growth and
proliferation [1].

The diagram below illustrates this signaling pathway.
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Key Experimental Evidence and Validation

The proposed mechanism is supported by robust experimental data, as outlined in the table below.

Purpose/Validation

Experimental Method

Key Finding

Target Capture Assay,
CETSA, SPR

Co-Immunoprecipitation (CO-
IP)

CO-IP & Mass Spectrometry

Identified HDACS5 as the direct
target of CCT196969 [1].

Showed HDACS (region 1-291)
interacts with RXRA (region 1-
98). CCT196969 reduced this
interaction [1].

Revealed increased RXRA
acetylation at K410/K412 and
decreased ubiquitination upon
HDACS inhibition [1] [2].

Confirmed direct physical binding
and engagement of the HDAC5
protein by the compound.

Validated the protein-protein

interaction and its disruption by
the drug.

Determined the post-translational

modifications that stabilize RXRA.
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Experimental Method

Luciferase & CHIP Assay

Transcriptomics/Proteomics

In Vitro/in Vivo Models

Key Finding

Confirmed RXRA binds to the
-1114/-1104 region of the ASNS
promoter [1] [2].

Showed decreased ASNS
expression and mTOR pathway
activity [1].

CCT196969 inhibited TNBC cell
proliferation, invasion, migration
& tumor growth [1].

Purpose/Validation

Verified RXRA acts as a direct
transcriptional suppressor of the
ASNS gene.

Corroborated the downstream
metabolic and signaling
consequences.

Demonstrated the functional anti-
cancer effects of the pathway
inhibition.

Implications and Context for Research

The discovery that CCT196969 operates through the HDAC5/RXRA/ASNS axis has several important

implications:

¢ Novel Therapeutic Target: It positions HDACS5 and the metabolic enzyme ASNS as promising new
candidate targets for treating TNBC, a cancer subtype known for its limited treatment options [1] [2].

e Beyond Classic Targets: The effect in TNBC is independent of its known RAF/SFK inhibition,
highlighting a tissue-specific or context-dependent mechanism of action [1].

¢ Role of ASNS in Cancer: This research reinforces the importance of ASNS in cancer biology.
Another study found that ASNS promotes metastasis in lung cancer by stabilizing the (-catenin
complex and modulating mitochondrial function, indicating its potential as a broad oncology target [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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